Cas no 951951-78-3 (9-benzyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 9-benzyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 951951-78-3
• MF: C₂₅H₂₁NO₄
• MW: 399.438546895981
• CID: 5431328
• Update Time: 2025-07-09

9-benzyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-benzyl-3-(2-methoxyphenyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 9-benzyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C25H21NO4/c1-28-22-10-6-5-9-18(22)21-15-29-25-19(24(21)27)11-12-23-20(25)14-26(16-30-23)13-17-7-3-2-4-8-17/h2-12,15H,13-14,16H2,1H3
• InChI Key： LIBSUWHJYYGRFQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=CC=C4OC)=COC3=C2CN(CC2=CC=CC=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 9-benzyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Comprehensive Analysis of 9-Benzyl-3-(2-Methoxyphenyl)-4H,8H,9H,10H-Chromeno[8,7-e][1,3]Oxazin-4-One (CAS No. 951951-78-3)

The compound 9-benzyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS No. 951951-78-3) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and materials science research. Its unique chromeno-oxazine backbone, combined with benzyl and methoxyphenyl substituents, offers a versatile platform for exploring bioactivity and synthetic applications. Researchers are increasingly focusing on its potential as a scaffold for drug discovery, particularly in targeting neurodegenerative diseases and inflammatory pathways, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 9-benzyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one has surged due to their role in developing small-molecule inhibitors and fluorescent probes. This compound’s extended π-conjugation system makes it a candidate for organic electronics, a hot topic in sustainable technology. Users frequently search for "chromeno-oxazine derivatives applications" or "CAS 951951-78-3 solubility," reflecting its multidisciplinary relevance. Its lipophilicity and hydrogen-bonding capacity are also critical for optimizing drug delivery systems.

Synthetic routes to 9-benzyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one often involve multicomponent reactions or catalyzed cyclizations, topics frequently queried in academic databases. The compound’s methoxy group enhances its metabolic stability, a key consideration in medicinal chemistry. Recent studies highlight its potential as a kinase modulator, addressing popular search terms like "oxazine-based kinase inhibitors." Additionally, its photophysical properties are explored for bioimaging, tying into the growing interest in non-invasive diagnostics.

From an industrial perspective, scalability and green chemistry approaches for producing CAS 951951-78-3 are highly sought after. Environmental concerns have driven searches for "eco-friendly synthesis of chromeno-oxazines," emphasizing the need for solvent-free methods or biocatalysis. The compound’s crystal structure and polymorphism are also critical for patent applications, resonating with queries about "intellectual property in heterocycles."

In conclusion, 9-benzyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one represents a nexus of innovation across pharmacology, materials science, and sustainable chemistry. Its adaptability to cutting-edge research trends ensures continued relevance in both academic and industrial settings.